Cas no 2137852-39-0 (tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate)

• Product Name: tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate
• CAS No: 2137852-39-0
• MF: C₁₂H₂₄F₂N₂O₃
• MW: 282.327370643616
• CID: 5799895
• PubChem ID: 165451086
• Update Time: 2025-05-26

tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-701285
• tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate
• 2137852-39-0

• Inchi： 1S/C12H24F2N2O3/c1-12(2,3)19-11(17)16-9(10(13)14)5-6-15-7-8-18-4/h9-10,15H,5-8H2,1-4H3,(H,16,17)
• InChI Key： RUQKKOSPOWDJQP-UHFFFAOYSA-N
• SMILES： FC(C(CCNCCOC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 282.17549896g/mol
• Monoisotopic Mass: 282.17549896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate

Introduction to tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate (CAS No. 2137852-39-0)

tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate (CAS No. 2137852-39-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a tert-butyl group, difluoro substitution, and a methoxyethyl amino moiety, holds potential applications in the development of novel therapeutic agents.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for drug delivery and bioavailability. The difluoro substitution on the butane chain introduces additional chemical stability and can influence the compound's pharmacokinetic properties. The methoxyethyl amino moiety is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have focused on the synthesis and characterization of tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate. One notable approach involves the use of palladium-catalyzed reactions to efficiently construct the difluoro-substituted butane chain. This method has been shown to yield high purity products with excellent yields, making it a preferred choice for large-scale synthesis in both academic and industrial settings.

In terms of biological activity, tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate has demonstrated promising results in preliminary in vitro assays. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been tested for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's unique structure allows it to bind selectively to these enzymes, potentially leading to more effective and targeted treatments.

The pharmacological profile of tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate is also being explored through preclinical studies. Animal models have been used to evaluate its safety and efficacy. Preliminary data suggest that the compound has a favorable safety profile with minimal side effects at therapeutic doses. These findings are encouraging and support further investigation into its potential as a therapeutic agent.

In addition to its potential as a drug candidate, tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate is also being studied for its use as a building block in the synthesis of more complex molecules. Its versatile structure makes it an attractive starting material for chemists aiming to develop new compounds with tailored properties. This versatility is particularly valuable in the field of medicinal chemistry, where the ability to fine-tune molecular properties can lead to significant advancements in drug discovery.

The future of tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate looks promising. Ongoing research is focused on optimizing its synthesis methods, enhancing its biological activity, and exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are driving these advancements forward, with the ultimate goal of bringing this compound closer to clinical trials and eventual therapeutic use.

In conclusion, tert-butyl N-{1,1-difluoro-4-[(2-methoxyethyl)amino]butan-2-yl}carbamate (CAS No. 2137852-39-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of this compound continues to grow, it holds the potential to contribute significantly to the advancement of healthcare and medicine.